Cas no 941946-41-4 (5-methoxy-1,6-dimethyl-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-methoxy-1,6-dimethyl-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 941946-41-4
• MF: C₁₆H₂₀N₄O₄
• MW: 332.354403495789
• CID: 5976958
• PubChem ID: 16801589
• Update Time: 2025-10-29

5-methoxy-1,6-dimethyl-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1,6-dimethyl-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 5-methoxy-1,6-dimethyl-3-(2-oxo-2-pyrrolidin-1-ylethyl)pyrido[2,3-d]pyrimidine-2,4-dione
• 5-methoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 941946-41-4
• F2094-0010
• AKOS024626707

• Inchi： 1S/C16H20N4O4/c1-10-8-17-14-12(13(10)24-3)15(22)20(16(23)18(14)2)9-11(21)19-6-4-5-7-19/h8H,4-7,9H2,1-3H3
• InChI Key： FBHRCAZAVJXRPO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(=O)N2CCCC2)C(=O)C2=C(OC)C(C)=CN=C2N1C

Computed Properties

• Exact Mass: 332.14845513g/mol
• Monoisotopic Mass: 332.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83Ų

Additional information on 5-methoxy-1,6-dimethyl-3-2-oxo-2-(pyrrolidin-1-yl)ethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Introduction to 5-methoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 941946-41-4)

5-methoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 941946-41-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrido[2,3-d]pyrimidines and is characterized by its unique structural features and biological activities.

The molecular structure of 5-methoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione includes a pyrido[2,3-d]pyrimidine core with several functional groups attached. The presence of a methoxy group at the 5-position and methyl groups at the 1 and 6 positions contribute to its stability and solubility. Additionally, the 3-position is substituted with a 2-oxo-2-(pyrrolidin-1-yl)ethyl group, which imparts significant biological activity.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that 5-methoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione exhibits potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of certain kinases involved in cancer cell proliferation and survival pathways.

The anti-inflammatory properties of 5-methoxy-1,6-dimethyl-3-(2-oxo-2-(pyrrolidin-1-y l)ethyl)-1H,2H,3H,4H-pyrido[2 ,3 -d ]pyri midine - 2 , 4 -dione have also been explored. In vitro experiments have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This makes it a promising candidate for the development of new treatments for inflammatory diseases.

In addition to its biological activities, the synthesis of 5-methoxy - 1 , 6 - dim ethyl - 3 -( 2 - ox o - 2 -( pyrro lidin - 1 - yl )et hyl ) - 1 H , 2 H , 3 H , 4 H - pyri do [ 2 , 3 - d ] pyri midine - 2 , 4 - dione has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multi-step processes involving condensation reactions and cyclizations. These advancements in synthetic methods have facilitated further research and development efforts.

The potential therapeutic applications of 5-methoxy - 1 , 6 - dim ethyl - 3 -( 2 - ox o - 2 -( pyrro lidin - 1 - yl )et hyl ) - 1 H , 2 H , 3 H , 4 H - pyri do [ 2 , 3 - d ] pyri midine - 2 , 4 - dione are not limited to cancer and inflammation. Recent studies have also investigated its neuroprotective effects. Preclinical data suggest that this compound can protect neurons from oxidative stress and promote neurogenesis. These findings open up new avenues for its use in neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-methoxy - 1 , 6 - dim ethyl - 3 -( 2 - ox o - 2 -( pyrro lidin - 1 - yl )et hyl ) - 1 H , 2 H , 3 H , 4 H - pyri do [ 2 , 3 - d ] pyri midine - 2 , 4 - dione. Early results from phase I trials have shown promising outcomes with minimal adverse effects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects before moving on to larger-scale phase II and III trials.

In conclusion, 5-methoxy - 1 ,6-di methyl –3 –( ( p yrro lid in – l – yl ) e th y l – ox o – p r op an e – l – yl )– l H – p y ri do [ l .l–d ] p y ri mi dine–l .l–d i one (CAS No.94l9l7-l l-l) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry. As further studies continue to uncover its full potential, it holds promise for the development of novel treatments for various diseases.